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Compound of Interest

Compound Name: D-Glucopyranose, pentaacetate

Cat. No.: B151573 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and efficient chemical handling is paramount. This document provides comprehensive, step-by-

step guidance for the safe handling, use, and disposal of D-Glucopyranose, pentaacetate, a

compound often used in synthetic carbohydrate chemistry. Adherence to these protocols is

crucial for minimizing risks and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling D-Glucopyranose, pentaacetate, the following personal protective equipment

is mandatory to prevent exposure and ensure personal safety.
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety glasses with side-shields conforming to

OSHA's 29 CFR 1910.133 or European

Standard EN166.[1][2]

Skin Protection

- Gloves: Wear appropriate chemical-resistant

gloves (e.g., nitrile rubber). Inspect gloves prior

to use.[3][4]- Clothing: A lab coat or other

protective clothing should be worn to prevent

skin contact.[3][4]

Respiratory Protection

Under normal laboratory conditions with

adequate ventilation, respiratory protection is

not typically required.[3][4] If dust formation is

likely or ventilation is inadequate, use a

NIOSH/MSHA or European Standard EN 136

approved respirator with a particle filter.[1]

Operational Plan: Step-by-Step Handling Protocol
Follow these procedural steps for the safe handling of D-Glucopyranose, pentaacetate from

receipt to use in experiments.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled with the chemical name and any hazard warnings.

Verify that the Safety Data Sheet (SDS) is accessible.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[1]
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The storage class for this combustible solid is typically 11.

3. Preparation for Experimental Use:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust.

[4]

Avoid the generation and accumulation of dust.[4]

Ensure all necessary PPE is worn before handling the chemical.

Have an emergency eyewash station and safety shower readily accessible.

4. Weighing and Dispensing:

Handle D-Glucopyranose, pentaacetate, which is a powder or solid, with care to prevent

creating dust.[5]

Use a spatula or other appropriate tool for transferring the solid.

Close the container tightly after each use.

5. During the Experiment:

An example of a typical laboratory synthesis involving D-Glucopyranose, pentaacetate is

its formation from D-glucose and acetic anhydride.[6] In such a procedure, the reaction is

heated, and subsequent steps involve cooling and precipitation in ice water.[6]

Avoid direct contact with the skin, eyes, and clothing.[4]

In case of accidental contact, follow the first-aid measures outlined in the SDS. For skin

contact, wash immediately with plenty of soap and water.[3] For eye contact, rinse

immediately with plenty of water for at least 15 minutes.[3]

Be aware that this substance may cause an allergic skin reaction.[1][3]
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Proper disposal of D-Glucopyranose, pentaacetate and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification and Segregation:

Unused or waste D-Glucopyranose, pentaacetate should be treated as chemical waste.

Segregate this waste from other laboratory waste streams.

2. Containerization:

Place the waste material into a clearly labeled, sealed, and chemically compatible container.

The label should include the full chemical name and any relevant hazard information.

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated area away from

incompatible materials.

4. Professional Disposal:

Dispose of the chemical waste through a licensed professional waste disposal service.[7]

Do not dispose of D-Glucopyranose, pentaacetate down the drain or in regular trash.[7]

All waste disposal must be handled in accordance with local, state, and federal regulations.

[1][8]

Contaminated containers should also be disposed of as hazardous waste.[3]

Quantitative Data
The following table summarizes key physical and chemical properties of D-Glucopyranose,
pentaacetate.
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Property Value

Molecular Formula C₁₆H₂₂O₁₁

Molecular Weight 390.34 g/mol [5][9]

Appearance White or colorless to beige powder/solid[3][5]

Melting Point α-anomer: 109-111 °C; β-anomer: 130-132 °C

Solubility
Soluble in chloroform.[5] Slightly soluble in

water (1.5 mg/mL at 18 °C).[5]

logP (Octanol/Water) 0.63[5]

Note: Occupational exposure limits for D-Glucopyranose, pentaacetate have not been

established by most regulatory bodies.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling D-Glucopyranose,
pentaacetate in a laboratory setting.
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Caption: Workflow for Safe Handling of D-Glucopyranose, pentaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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